Cas no 54576-35-1 ( )

• Product Name: &nbsp
• CAS No: 54576-35-1
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 942039
• PubChem ID: 347706
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(4-Isopropylphenoxy)ethanol
• 2-(4-propan-2-ylphenoxy)ethanol
• 2-(4-isopropylphenoxy)-1-ethanol
• 2-(4-isopropylphenoxy)-ethanol
• AC1L87X8
• CTK8J1762
• Ethanol, 2-[4-(1-methylethyl)phenoxy]-
• NSC406513
• SureCN5551011
• AKOS000345524
• NSC-406513
• DTXSID50324364
• 54576-35-1
• SCHEMBL5551011
• DB-312661
•  

• Inchi： 1S/C11H16O2/c1-9(2)10-3-5-11(6-4-10)13-8-7-12/h3-6,9,12H,7-8H2,1-2H3
• InChI Key： ZMWWUPALOIERNV-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46
• LogP: 2.18110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes